Cas no 837364-94-0 (2,6-Difluoro-4-hydrazinylpyridine)

• Product Name: 2,6-Difluoro-4-hydrazinylpyridine
• CAS No: 837364-94-0
• MF: C₅H₅F₂N₃
• MW: 145.110107183456
• MDL: MFCD08436095
• CID: 1118524
• Update Time: 2025-10-29

2,6-Difluoro-4-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-hydrazinyl-pyridine
• (2,6-DIFLUORO-PYRIDIN-4-YL)-HYDRAZINE
• (2,6-difluoropyridin-4-yl)hydrazine
• 2,6-Difluoro-4-hydrazinylpyridine
• 2,6-Difluoro-4-hydrazinylpyridine (ACI)
• Pyridine, 2,6-difluoro-4-hydrazino- (9CI)
• 2,6-Difluoro-4-hydrazinopyridine

• MDL： MFCD08436095
• Inchi： 1S/C5H5F2N3/c6-4-1-3(10-8)2-5(7)9-4/h1-2H,8H2,(H,9,10)
• InChI Key： YDUYJJIXZAXMIJ-UHFFFAOYSA-N
• SMILES： FC1C=C(NN)C=C(F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 255.6±40.0°C at 760 mmHg

2,6-Difluoro-4-hydrazinylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 2,6-Difluoro-4-hydrazinylpyridine

Introduction to 2,6-Difluoro-4-hydrazinylpyridine (CAS No. 837364-94-0)

2,6-Difluoro-4-hydrazinylpyridine, with the CAS number 837364-94-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two fluorine atoms and a hydrazine group. The combination of these functional groups endows 2,6-Difluoro-4-hydrazinylpyridine with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2,6-Difluoro-4-hydrazinylpyridine is C₅H₅F₂N₃, and its molecular weight is approximately 151.11 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of fluorine atoms on the pyridine ring and the introduction of the hydrazine group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it increasingly accessible for research and industrial applications.

In terms of its physical properties, 2,6-Difluoro-4-hydrazinylpyridine is a solid at room temperature with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The biological activity of 2,6-Difluoro-4-hydrazinylpyridine has been extensively studied in recent years. One of the key areas of interest is its potential as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from 2,6-Difluoro-4-hydrazinylpyridine can exhibit potent antiviral activity against a range of viral pathogens, including influenza viruses and human immunodeficiency virus (HIV). For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,6-Difluoro-4-hydrazinylpyridine demonstrated significant inhibition of HIV replication in vitro.

Beyond antiviral applications, 2,6-Difluoro-4-hydrazinylpyridine has also shown promise in the development of anticancer drugs. The hydrazine group in particular has been associated with cytotoxic effects on cancer cells. A recent study published in Cancer Research highlighted the ability of 2,6-Difluoro-4-hydrazinylpyridine-based compounds to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. These findings suggest that further exploration of this compound's derivatives could lead to the discovery of novel anticancer agents.

In addition to its medicinal applications, 2,6-Difluoro-4-hydrazinylpyridine has found utility in agrochemical research. The fluorinated pyridine structure provides enhanced stability and resistance to degradation, making it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Studies have shown that compounds derived from 2,6-Difluoro-4-hydrazinylpyridine can exhibit selective toxicity towards pests while minimizing environmental impact.

The safety profile of 2,6-Difluoro-4-hydrazinylpyridine is an important consideration for both researchers and industrial users. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2,6-Difluoro-4-hydrazinylpyridine (CAS No. 837364-94-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further investigation and potential commercialization. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.